Lithium(1+) ion 8-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate

• IUPAC Name: lithium;8-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate
• InChI: InChI=1S/C7H4BrN3O2.Li/c8-4-2-1-3-11-5(4)9-10-6(11)7(12)13;/h1-3H,(H,12,13);/q;+1/p-1
• InChI Key: FDNCOTDYRFZECR-UHFFFAOYSA-M
• Canonical SMILES: [Li+].C1=CN2C(=NN=C2C(=O)[O-])C(=C1)Br
• Molecular Formula: C7H3BrLiN3O2
• Molecular Weight: 248.0 g/mol

Description

“Lithium(1+) ion 8-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate” is a chemical compound with the CAS Number: 2229325-70-4. It has a molecular weight of 247.96. The compound is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is lithium 8-bromo-[1,2,4]triazolo[4,3-a]pyridine-3-carboxylate. The InChI code for this compound is 1S/C7H4BrN3O2.Li/c8-4-2-1-3-11-5(4)9-10-6(11)7(12)13;/h1-3H,(H,12,13);/q;+1/p-1.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature.

Scientific Research Applications

Chemical Synthesis and Reactivity

• Lithiation reactions of 1,2,3-triazolo[1,5-a]pyridine to give derivatives, which react with electrophiles to form various triazolopyridinyl derivatives (Jones & Sliskovic, 1982).
• Regioselective metalation of [1,2,3]triazolo[1,5-a]pyridine using Bu3MgLi or (TMP)3CdLi for synthesizing lithium arylmagnesates and lithium arylcadmates (Bentabed-Ababsa et al., 2009).

Pharmaceutical and Biological Applications

• Synthesis of 3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine and 6-bromo-3-(pyridine-4-yl)-[1,2,4]triazolo[4,3-a]pyridine for pharmaceutical applications, characterized by X-ray diffraction and other spectroscopic methods (El-Kurdi et al., 2021).

Material Science Applications

• The use of lithium salt of 1-(4-pyridinylmethyl)-1H-1,2,4-triazole-3-carboxylic acid ligand (pmtcLi) in synthesizing Pb(II)-containing polymers with potential applications in photoluminescence and molecular orbital calculations (Li et al., 2021).

Electroluminescent Properties

• Synthesis of [1,2,4]-triazolo[4,3-a]-pyridine based bipolar red host materials for application in red phosphorescent organic light emitting diodes (PhOLEDs), showing notable electroluminescent performance (Kang et al., 2017).

Crystallography and Structural Analysis

• Crystal structure analysis of novel 1,2,4- Triazolo[4,3-a]Pyridine compounds with potential antifungal activity, providing insights into molecular geometry and interaction (Wang et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. Precautionary measures include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Mechanism of Action

Target of Action

Related compounds in the [1,2,4]triazolo[4,3-a]pyridine class have been shown to inhibit c-met kinase , a protein that plays a crucial role in cellular growth, survival, and migration.

Mode of Action

It is likely that it interacts with its target protein (such as c-met kinase) and inhibits its function, leading to downstream effects on cellular processes .

Biochemical Pathways

Inhibition of c-met kinase can affect various cellular signaling pathways, including those involved in cell growth and survival .

Result of Action

Based on its potential target, it may inhibit cell growth and survival, particularly in cancer cells .

Action Environment

Environmental factors such as temperature, pH, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, reaction temperature has been shown to play a significant role in the synthesis of related compounds .